Cas no 39570-63-3 ((S)-(-)-2-Isocyanato-4-methylvaleric Acid Methyl Ester)

(S)-(-)-2-Isocyanato-4-methylvaleric Acid Methyl Ester structure
39570-63-3 structure
Product Name:(S)-(-)-2-Isocyanato-4-methylvaleric Acid Methyl Ester
CAS No:39570-63-3
MF:C8H13NO3
MW:171.193722486496
MDL:MFCD00191532
CID:304117
PubChem ID:7019163
Update Time:2025-04-19

(S)-(-)-2-Isocyanato-4-methylvaleric Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoicacid, 2-isocyanato-4-methyl-, methyl ester, (2S)-
    • Methyl (S)-(-)-2-Isocyanato-4-methylvalerate
    • (S)-(-)-2-Isocyanato-4-methylvaleric Acid Methyl Ester
    • methyl (2S)-2-isocyanato-4-methylpentanoate
    • L-leucine methyl ester isocyanate
    • methyl N-(oxomethylen)-L-leucinate
    • N-carbonyl-L-leucine methyl ester
    • (S)-(-)-2-Isocyanato-4-methylvaleric Acid Methyl Ester
    • UWFLIWPVRTVDNO-ZETCQYMHSA-N
    • BS-22582
    • Methyl N-(oxomethylidene)-L-leucinate
    • (S)-(-)-2-ISOCYANATO-4-METHYLVALERICACIDMETHYLESTER
    • DTXSID70427083
    • (S)-2-Isocyanato-4-methyl-pentanoic acid methyl ester
    • AKOS006237894
    • EN300-1458637
    • I0467
    • Methyl (2S)-2-isocyanato-4-methylpentanoate, AldrichCPR
    • T72422
    • (S)-methyl 2-isocyanato-4-methylpentanoate
    • SCHEMBL4328211
    • MFCD00191532
    • 39570-63-3
    • AKOS015853889
    • MDL： MFCD00191532
    • Inchi： 1S/C8H13NO3/c1-6(2)4-7(9-5-10)8(11)12-3/h6-7H,4H2,1-3H3/t7-/m0/s1
    • InChI Key： UWFLIWPVRTVDNO-ZETCQYMHSA-N
    • SMILES： O(C)C([C@H](CC(C)C)N=C=O)=O

Computed Properties

  • Exact Mass: 171.09000
  • Monoisotopic Mass: 171.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.7A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1,03 g/cm3
  • Boiling Point: 74°C/5mmHg(lit.)
  • Flash Point: 68.7°C
  • Refractive Index: 1.4290-1.4330
  • PSA: 55.73000
  • LogP: 0.90990
  • Solubility: Not determined

(S)-(-)-2-Isocyanato-4-methylvaleric Acid Methyl Ester Security Information

(S)-(-)-2-Isocyanato-4-methylvaleric Acid Methyl Ester Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(S)-(-)-2-Isocyanato-4-methylvaleric Acid Methyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I809028-50mg
(S)-(-)-2-Isocyanato-4-methylvaleric Acid Methyl Ester
 39570-63-3
50mg
 $ 50.00 2022-06-04
TRC
I809028-100mg
(S)-(-)-2-Isocyanato-4-methylvaleric Acid Methyl Ester
 39570-63-3
100mg
 $ 65.00 2022-06-04
TRC
I809028-500mg
(S)-(-)-2-Isocyanato-4-methylvaleric Acid Methyl Ester
 39570-63-3
500mg
 $ 160.00 2022-06-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M862080-1g
Methyl (S)-(-)-2-Isocyanato-4-methylvalerate
 39570-63-3 ≥98%(GC)
1g
 ￥400.50 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M862080-5g
Methyl (S)-(-)-2-Isocyanato-4-methylvalerate
 39570-63-3 ≥98%(GC)
5g
 ￥1,111.50 2022-09-01
Apollo Scientific
OR919405-1g
(S)-(-)-2-Isocyanato-4-methylvaleric acid methyl ester
 39570-63-3 95%
1g
 £150.00 2025-02-20
Apollo Scientific
OR919405-5g
(S)-(-)-2-Isocyanato-4-methylvaleric acid methyl ester
 39570-63-3 95%
5g
 £445.00 2025-02-20
abcr
AB137387-5 g
(S)-(-)-2-Isocyanato-4-methylvaleric acid methyl ester; .
 39570-63-3
5 g
 €424.20 2023-07-20
abcr
AB137387-25 g
(S)-(-)-2-Isocyanato-4-methylvaleric acid methyl ester; .
 39570-63-3
25g
 €759.60 2022-09-29
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
I0467-5G
Methyl (S)-(-)-2-Isocyanato-4-methylvalerate
 39570-63-3 >98.0%(GC)
5g
 ¥680.00 2024-04-16

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